Cas no 3899-07-8 ((5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE)

• Product name: (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE
• CAS No: 3899-07-8
• MF: C₁₄H₂₁NO^.HCl
• MW: 255.784
• MDL: MFCD09833002
• CID: 3165533
• PubChem ID: 10242548

(5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE
• (5-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-yl)-propyl-amine
• (+/-)-2-(N-n-propylamino)-5-methoxytetralin
• CHEMBL135152
• 2-(N-propylamino)-5-methoxytetralin
• 78598-91-1
• (+)-2-(N-n-propylamino)-5-methoxytetralin
• 1,2,3,4-tetrahydro-5-methoxy-N-propyl-2-naphthaleneamine
• rac-1,2,3,4-Tetrahydro-5-methoxy-N-propyl-2-naphthalenamine
• PD033617
• DDA59891
• DTXSID10437207
• SCHEMBL12072682
• AKOS022653458
• SB36980
• (-)-2-(N-n-propylamino)-5-methoxy-tetralin
• 2-Naphthalenamine, 1,2,3,4-tetrahydro-5-methoxy-N-propyl-
• DTXCID40388031
• ICJPCRXVYMMSJY-UHFFFAOYSA-N
• 5-methoxy-2-(N-propylamino)tetralin
• 2-(N-n-propylamino)-5-methoxytetralin
• 5-methoxy-N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine
• (-)-2-(N-n-propylamino)-5-methoxytetralin
• BDBM50054065
• 3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl)propan-1-amine
• SCHEMBL604798
• 3899-07-8
• 2-PROPYLAMINO-5-METHOXYTETRALIN

• MDL： MFCD09833002
• Inchi： InChI=1S/C14H21NO/c1-3-9-15-12-7-8-13-11(10-12)5-4-6-14(13)16-2/h4-6,12,15H,3,7-10H2,1-2H3
• InChI Key： ICJPCRXVYMMSJY-UHFFFAOYSA-N
• SMILES： CCCNC1CCC2=C(C=CC=C2OC)C1

Computed Properties

• Exact Mass: 219.162314293Da
• Monoisotopic Mass: 219.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų
• XLogP3: 3.1

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 346.1±42.0 °C at 760 mmHg
• Flash Point: 143.3±17.3 °C
• Solubility: Dichloromethane, Ethyl Acetate
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE

Comprehensive Overview of (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE (CAS No. 3899-07-8)

(5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE (CAS No. 3899-07-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of tetralin derivatives, which are known for their diverse biological activities. The presence of a methoxy group and a propylamine moiety in its structure makes it a subject of interest for researchers exploring central nervous system (CNS) modulation and neurotransmitter regulation.

In recent years, the demand for novel therapeutic agents targeting neurological disorders has surged, driven by the increasing prevalence of conditions such as depression, anxiety, and neurodegenerative diseases. (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE has been studied for its potential role in modulating serotonergic pathways, a key area of focus in modern pharmacology. Its structural similarity to other psychoactive compounds has also sparked curiosity about its mechanism of action and binding affinity to specific receptors.

The synthesis of (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE involves a series of organic reactions, including reductive amination and hydrochloride salt formation. These processes are meticulously optimized to ensure high yield and purity, which are critical for its application in preclinical studies. Researchers often employ high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and verify its structural integrity.

One of the most frequently asked questions about (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE is its potential therapeutic applications. While it is primarily used in research settings, preliminary studies suggest its relevance in mood regulation and cognitive enhancement. However, it is essential to note that further clinical trials are required to validate these findings and assess its safety profile. The compound's pharmacokinetics and metabolic pathways are also under investigation to understand its bioavailability and half-life in biological systems.

From an industrial perspective, (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE is typically supplied as a white crystalline powder with high solubility in water and organic solvents. This property facilitates its use in various in vitro and in vivo experiments. Manufacturers adhere to stringent quality control measures to ensure compliance with Good Laboratory Practices (GLP) and international standards, making it a reliable choice for researchers worldwide.

The growing interest in personalized medicine and targeted drug delivery has further highlighted the importance of compounds like (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE. Its potential to interact with specific receptor subtypes offers opportunities for developing tailored therapies with minimized side effects. Additionally, advancements in computational chemistry and molecular docking techniques have enabled researchers to predict its binding modes and optimize its structure for enhanced efficacy.

In conclusion, (5-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YL)-PROPYL-AMINE HYDROCHLORIDE (CAS No. 3899-07-8) represents a promising candidate for neurological research and drug development. Its unique chemical properties and potential biological activities make it a valuable tool for scientists exploring new frontiers in pharmacology and neuroscience. As research progresses, this compound may pave the way for innovative treatments addressing some of the most challenging medical conditions of our time.